Cas no 55467-98-6 (Propanenitrile, 3-[(8-amino-1-naphthalenyl)amino]-)

Propanenitrile, 3-[(8-amino-1-naphthalenyl)amino]- structure
55467-98-6 structure
Product Name:Propanenitrile, 3-[(8-amino-1-naphthalenyl)amino]-
CAS No:55467-98-6
MF:C13H13N3
MW:211.262422323227
CID:351832
PubChem ID:71364155
Update Time:2025-04-19

Propanenitrile, 3-[(8-amino-1-naphthalenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[(8-amino-1-naphthalenyl)amino]-
    • 3-[(8-aminonaphthalen-1-yl)amino]propanenitrile
    • 55467-98-6
    • DTXSID50787637
    • Inchi: 1S/C13H13N3/c14-8-3-9-16-12-7-2-5-10-4-1-6-11(15)13(10)12/h1-2,4-7,16H,3,9,15H2
    • InChI Key: UKCFDFUCKBOCQY-UHFFFAOYSA-N
    • SMILES: N(CCC#N)C1C=CC=C2C=CC=C(C=12)N

Computed Properties

  • Exact Mass: 211.11109
  • Monoisotopic Mass: 211.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.84
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